Cas no 100683-08-7 (1-methoxycyclopropane-1-carboxylic acid)

• Product Name: 1-methoxycyclopropane-1-carboxylic acid
• CAS No: 100683-08-7
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD19228478
• CID: 1126168
• PubChem ID: 22484226
• Update Time: 2025-05-20

1-methoxycyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-methoxy-
• 1-methoxy-Cyclopropanecarboxylic acid
• 1-METHOXYCYCLOPROPANE-1-CARBOXYLIC ACID
• 1-Methoxycyclopropanecarboxylic acid
• EN300-182124
• Z1205494389
• DB-345826
• HPOWDCXQUZLJRQ-UHFFFAOYSA-N
• AKOS006380147
• SCHEMBL1468175
• DTXSID40626066
• AS-43648
• SY164337
• 100683-08-7
• MFCD19228478
• CS-0098250
• 1-methoxycyclopropanecarboxylicacid
• ZB0328
• 1-methoxycyclopropane-1-carboxylic acid

• MDL： MFCD19228478
• Inchi： 1S/C5H8O3/c1-8-5(2-3-5)4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key： HPOWDCXQUZLJRQ-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 203.3±23.0 °C at 760 mmHg
• Flash Point: 87.9±16.1 °C
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

1-methoxycyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-methoxycyclopropane-1-carboxylic acid

1-Methoxycyclopropane-1-carboxylic Acid: An Overview of Its Properties, Applications, and Recent Research

1-Methoxycyclopropane-1-carboxylic acid (CAS No. 100683-08-7) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct cyclic structure and functional groups, exhibits a range of properties that make it valuable for various applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 1-methoxycyclopropane-1-carboxylic acid.

Chemical Structure and Properties

1-Methoxycyclopropane-1-carboxylic acid is a cyclic carboxylic acid with a methoxy group attached to the cyclopropane ring. Its molecular formula is C5H8O3, and it has a molecular weight of 104.11 g/mol. The cyclopropane ring imparts unique steric and electronic properties to the molecule, which can influence its reactivity and biological activity. The carboxylic acid group provides the compound with acidic properties, making it capable of forming salts and esters. The methoxy group adds polarity and can affect the solubility and reactivity of the molecule.

Synthesis Methods

The synthesis of 1-methoxycyclopropane-1-carboxylic acid has been explored through various routes. One common method involves the reaction of cyclopropyl methanol with carbon dioxide in the presence of a suitable catalyst. Another approach involves the ring-closing metathesis of an appropriate diene followed by oxidation to form the carboxylic acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using biocatalysts or microwave-assisted reactions to improve yield and reduce waste.

Biological Activities

1-Methoxycyclopropane-1-carboxylic acid has shown promising biological activities that make it a subject of interest in pharmaceutical research. Studies have indicated that this compound exhibits anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. Additionally, it has been found to have potential antiviral activity against certain viruses, making it a candidate for further investigation in antiviral drug development.

Recent Research Findings

In recent years, several studies have focused on elucidating the mechanisms behind the biological activities of 1-methoxycyclopropane-1-carboxylic acid. A 2022 study published in the Journal of Medicinal Chemistry reported that this compound can inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Another study conducted in 2023 found that 1-methoxycyclopropane-1-carboxylic acid can interfere with viral replication by targeting specific viral enzymes, highlighting its antiviral potential.

Applications in Pharmaceutical Research

The unique properties of 1-methoxycyclopropane-1-carboxylic acid make it a valuable starting material for the synthesis of more complex molecules with therapeutic potential. In drug discovery, this compound can serve as a building block for designing new drugs with improved efficacy and reduced side effects. Its ability to modulate inflammatory responses and inhibit viral replication positions it as a promising lead compound for developing novel treatments for inflammatory diseases and viral infections.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1-methoxycyclopropane-1-carboxylic acid is not classified as a hazardous substance, proper handling procedures should be followed to ensure safety in laboratory settings. It is important to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact and inhalation.

Conclusion

1-Methoxycyclopropane-1-carboxylic acid (CAS No. 100683-08-7) is a fascinating compound with a range of chemical properties and biological activities that make it valuable for various applications in chemistry, biochemistry, and pharmaceutical research. Its unique structure and functional groups provide opportunities for developing new drugs with therapeutic potential. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in advancing medical treatments for inflammatory diseases and viral infections.